(5-methyl-2-oxo-1,2-dihydro-3H-pyrrol-3-ylidene)propanedinitrile
Overview
Description
(5-methyl-2-oxo-1,2-dihydro-3H-pyrrol-3-ylidene)propanedinitrile is an organic compound that belongs to the class of pyrrole derivatives This compound is characterized by its unique structure, which includes a pyrrole ring with a methyl group at the 5-position, an oxo group at the 2-position, and a propanedinitrile group at the 3-position
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (5-methyl-2-oxo-1,2-dihydro-3H-pyrrol-3-ylidene)propanedinitrile can be achieved through several methods. One common approach involves the reaction of 4-oxoalkane-1,1,2,2-tetracarbonitriles with an equimolar amount of morpholine. This reaction proceeds under mild conditions and results in the formation of the desired pyrrole derivative .
Industrial Production Methods
Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product in its pure form.
Chemical Reactions Analysis
Types of Reactions
(5-methyl-2-oxo-1,2-dihydro-3H-pyrrol-3-ylidene)propanedinitrile undergoes various chemical reactions, including:
Nucleophilic Addition: The compound can react with carbon nucleophiles to form spiro-fused pyrrole derivatives.
Oxidation and Reduction: The oxo group at the 2-position can participate in oxidation and reduction reactions, leading to the formation of different functional groups.
Substitution: The methyl group at the 5-position can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Nucleophilic Addition: Base-catalyzed nucleophilic addition reactions typically use carbon nucleophiles such as malononitrile or cyanoacetate.
Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be used to oxidize the oxo group.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be employed for reduction reactions.
Major Products Formed
Spiro-Fused Pyrrole Derivatives: Formed through nucleophilic addition reactions.
Alcohols and Ketones: Resulting from oxidation and reduction reactions of the oxo group.
Scientific Research Applications
(5-methyl-2-oxo-1,2-dihydro-3H-pyrrol-3-ylidene)propanedinitrile has several scientific research applications:
Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for its ability to interact with biological targets.
Materials Science: It is explored for its use in the synthesis of novel materials with unique electronic and optical properties.
Biological Research: The compound’s interactions with enzymes and receptors are investigated to understand its potential biological activities.
Mechanism of Action
The mechanism of action of (5-methyl-2-oxo-1,2-dihydro-3H-pyrrol-3-ylidene)propanedinitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or activation of receptor-mediated signaling cascades.
Comparison with Similar Compounds
Similar Compounds
- 2-(5-aryl-4-methyl-2-oxo-1,2-dihydro-3H-pyrrol-3-ylidene)malononitriles
- 2-(2-oxo-1,2-dihydro-3H-pyrrol-3-ylidene)malononitriles
Uniqueness
(5-methyl-2-oxo-1,2-dihydro-3H-pyrrol-3-ylidene)propanedinitrile is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties
properties
Molecular Formula |
C8H5N3O |
|---|---|
Molecular Weight |
159.14 g/mol |
IUPAC Name |
2-(5-methyl-2-oxo-1H-pyrrol-3-ylidene)propanedinitrile |
InChI |
InChI=1S/C8H5N3O/c1-5-2-7(8(12)11-5)6(3-9)4-10/h2H,1H3,(H,11,12) |
InChI Key |
FIFOSZYQOKFRHK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C#N)C#N)C(=O)N1 |
Origin of Product |
United States |
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